Cas no 2034273-80-6 (3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide)

• Product Name: 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide
• CAS No: 2034273-80-6
• MF: C₁₆H₁₄Cl₃N₃O₂
• MW: 386.660260677338
• CID: 6289023
• PubChem ID: 119100284
• Update Time: 2025-10-28

3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034273-80-6
• 3-(3-chloropyridin-4-yl)oxy-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide
• 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide
• F6476-6164
• 3-[(3-chloropyridin-4-yl)oxy]-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide
• AKOS026690329

• Inchi： 1S/C16H14Cl3N3O2/c17-12-2-1-10(7-13(12)18)21-16(23)22-6-4-11(9-22)24-15-3-5-20-8-14(15)19/h1-3,5,7-8,11H,4,6,9H2,(H,21,23)
• InChI Key： GBBGMLNDAYKYFL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(NC2C=CC(=C(C=2)Cl)Cl)=O)CC1

Computed Properties

• Exact Mass: 385.015160g/mol
• Monoisotopic Mass: 385.015160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide

Comprehensive Overview of 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide (CAS No. 2034273-80-6)

3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide, with the CAS number 2034273-80-6, is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine carboxamide core linked to chloropyridine and dichlorophenyl moieties, makes it a promising candidate for targeted applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological pathways.

The compound's molecular weight and lipophilicity (calculated LogP) suggest favorable drug-like properties, aligning with current trends in small molecule drug discovery. Recent studies highlight its relevance in addressing resistance mechanisms in various therapeutic areas, a hot topic in 2024 pharmaceutical research. Its heterocyclic architecture also positions it as a valuable building block for medicinal chemistry optimization programs, particularly in the development of next-generation therapeutics.

From a synthetic chemistry perspective, the 2034273-80-6 compound demonstrates interesting structure-activity relationships (SAR). The strategic placement of chlorine atoms on both the pyridine and phenyl rings enhances its electronic properties, potentially improving target binding affinity. This characteristic has sparked discussions in computational chemistry forums about its potential molecular docking performance against various biological targets.

In agrochemical applications, derivatives of this carboxamide structure have shown promise as crop protection agents, addressing growing concerns about sustainable agriculture. The compound's chlorinated aromatic system may contribute to improved pest management efficacy while maintaining favorable environmental profiles - a key consideration in modern green chemistry approaches.

Analytical characterization of 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices. These analytical protocols align with current quality control standards in chemical manufacturing and pharmaceutical development.

The thermal stability and solubility characteristics of this compound make it suitable for various formulation strategies. Recent patent literature suggests growing interest in its salt forms and co-crystals to optimize physicochemical properties - a trending approach in preformulation studies. Such modifications could enhance its bioavailability profile for potential therapeutic applications.

From a regulatory standpoint, while 2034273-80-6 is not currently classified as a controlled substance, proper handling procedures should be followed according to laboratory safety guidelines. The compound's structure-toxicity relationships are under investigation, with preliminary data suggesting manageable safety profiles for research purposes. This aligns with the pharmaceutical industry's focus on early ADMET assessment in drug discovery pipelines.

The commercial availability of 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide through specialized chemical suppliers has facilitated its adoption in various research programs. Current market analysis indicates growing demand for such high-value intermediates, particularly from contract research organizations (CROs) engaged in hit-to-lead optimization projects.

Future research directions for this compound may explore its potential in targeted protein degradation (PROTACs) or as a covalent inhibitor scaffold - two rapidly evolving areas in drug discovery. The electron-withdrawing groups in its structure could be strategically modified to fine-tune its pharmacokinetic properties, addressing current challenges in CNS drug development and oncology therapeutics.

In conclusion, 3-((3-chloropyridin-4-yl)oxy)-N-(3,4-dichlorophenyl)pyrrolidine-1-carboxamide represents an interesting case study in structure-based drug design. Its CAS 2034273-80-6 identifier serves as a key reference point for researchers investigating chlorinated heterocycles with potential bioactivity. As the scientific community continues to explore novel chemical spaces for therapeutic and agricultural applications, compounds like this will likely play increasingly important roles in innovation pipelines across multiple industries.